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Compound of Interest

Compound Name: 2-Hydroxyethyl propionate

CAS No.: 24567-27-9

Cat. No.: B1603727

Get Quote

This guide provides a comprehensive technical overview of 2-Hydroxyethyl propionate, a

versatile bifunctional molecule. With its ester and primary alcohol functionalities, this compound

holds significant potential in various scientific and industrial applications, particularly in the

realm of polymer chemistry and as a building block for more complex molecules. This

document is intended for researchers, scientists, and professionals in drug development and

materials science who seek a detailed understanding of this compound's characteristics and

utility.

Molecular Structure and Physicochemical
Properties
2-Hydroxyethyl propionate, also known as ethylene glycol monopropionate, possesses a

simple yet versatile molecular architecture. The structure consists of a propionyl group

esterified with one of the hydroxyl groups of ethylene glycol, leaving a free primary hydroxyl

group. This dual functionality is the cornerstone of its chemical reactivity and utility.
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The structural formula is represented by the SMILES string: CCC(=O)OCCO.[1]

A comprehensive summary of its key physicochemical properties is presented in the table

below.

Property Value Source

CAS Number 24567-27-9 [2][3][4]

Molecular Formula C₅H₁₀O₃ [1][2][3][4]

Molecular Weight 118.13 g/mol [1][2][3][4]

Boiling Point 90-97 °C at 16 Torr [2][3]

Predicted Density 1.054 ± 0.06 g/cm³ [3]
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Synthesis of 2-Hydroxyethyl propionate
The synthesis of 2-Hydroxyethyl propionate can be achieved through several routes. A

common and efficient method involves the esterification of ethylene glycol with propionic acid

or its derivatives. One documented method is the reaction of ethylene glycol with ethyl

propionate.

Experimental Protocol: Transesterification of Ethyl
Propionate with Ethylene Glycol
This protocol is based on a referenced synthetic route and established principles of

transesterification. The causality behind the choice of reagents and conditions is to favor the

formation of the mono-esterified product and to drive the equilibrium towards the desired

product.

Materials:

Ethylene glycol
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Ethyl propionate

Dowex 50W (or other suitable acidic catalyst)

Octane (or another suitable high-boiling, inert solvent)

Standard laboratory glassware for reactions under reflux

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine ethylene glycol and ethyl propionate. A molar excess of ethylene glycol is

often used to favor the formation of the mono-propionate ester over the di-ester.

Solvent and Catalyst Addition: Add octane to the reaction mixture. The solvent serves to

control the reaction temperature and can aid in the azeotropic removal of the ethanol

byproduct, thus driving the reaction forward. Add a catalytic amount of Dowex 50W resin.

This strong acidic ion-exchange resin is a heterogeneous catalyst, which simplifies

purification as it can be easily filtered off after the reaction.

Reaction Conditions: Heat the mixture to 100 °C with vigorous stirring. The reaction is

typically carried out for several hours (e.g., 4 hours) to reach equilibrium.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such

as gas chromatography (GC) or thin-layer chromatography (TLC) to observe the

consumption of the starting materials and the formation of the product.

Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature. Remove the Dowex 50W catalyst by filtration. The solvent and any unreacted

starting materials can be removed by distillation. The final product, 2-Hydroxyethyl
propionate, can be purified by vacuum distillation.

Synthesis Pathway Diagram
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Reaction Conditions

Products
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(CH₃CH₂COOCH₂CH₂OH)
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(CH₃CH₂OH)
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100°C, 4h

Click to download full resolution via product page

Caption: Synthesis of 2-Hydroxyethyl propionate via transesterification.

Spectroscopic Characterization (Predicted)
While experimental spectra for 2-Hydroxyethyl propionate are not readily available in public

databases, its spectral characteristics can be reliably predicted based on its structure and data

from analogous compounds.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum of 2-Hydroxyethyl propionate is expected to show four distinct

signals:

A triplet corresponding to the methyl protons (-CH₃) of the propionyl group, likely in the range

of 1.0-1.2 ppm.

A quartet for the methylene protons (-CH₂-) of the propionyl group, adjacent to the carbonyl,

expected around 2.2-2.4 ppm.

A triplet for the methylene protons adjacent to the ester oxygen (-COOCH₂-), anticipated in

the region of 4.1-4.3 ppm.
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A triplet for the methylene protons adjacent to the hydroxyl group (-CH₂OH), expected

around 3.6-3.8 ppm.

A broad singlet for the hydroxyl proton (-OH), the chemical shift of which is variable and

dependent on concentration and solvent.

¹³C NMR Spectroscopy (Predicted)
The carbon-13 NMR spectrum is predicted to exhibit five signals, corresponding to the five non-

equivalent carbon atoms in the molecule:

A signal for the methyl carbon (-CH₃) of the propionyl group, expected at approximately 9-12

ppm.

A signal for the methylene carbon (-CH₂-) of the propionyl group, around 27-30 ppm.

A signal for the methylene carbon adjacent to the hydroxyl group (-CH₂OH), predicted in the

range of 60-63 ppm.

A signal for the methylene carbon adjacent to the ester oxygen (-COOCH₂-), expected

around 65-68 ppm.

A signal for the carbonyl carbon (C=O) of the ester group, anticipated in the region of 173-

176 ppm.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum of 2-Hydroxyethyl propionate would be characterized by the following key

absorption bands:

A strong, broad band in the region of 3200-3500 cm⁻¹, characteristic of the O-H stretching

vibration of the hydroxyl group.

Strong C-H stretching vibrations for the aliphatic CH₂ and CH₃ groups, typically appearing in

the 2850-3000 cm⁻¹ range.

A very strong, sharp absorption band around 1735-1750 cm⁻¹, corresponding to the C=O

stretching of the ester carbonyl group.
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C-O stretching vibrations for the ester and alcohol functionalities, expected in the 1000-1300

cm⁻¹ region.

Applications in Drug Development and Materials
Science
The bifunctional nature of 2-Hydroxyethyl propionate makes it a valuable monomer for the

synthesis of functional polymers. The presence of a free hydroxyl group allows for post-

polymerization modification or for creating polymers with specific hydrophilic properties.

While direct applications of 2-Hydroxyethyl propionate in drug formulations are not

extensively documented, its structural motifs are found in various biocompatible and

biodegradable polymers used in drug delivery. For instance, polymers based on hydroxyethyl-

containing monomers, such as poly(2-hydroxyethyl methacrylate) (PHEMA), have been widely

investigated for biomedical applications due to their high water content, non-toxicity, and

biocompatibility. These polymers are often used in the fabrication of hydrogels for controlled

drug release.

The propionate ester linkage in 2-Hydroxyethyl propionate can be susceptible to hydrolysis,

suggesting its potential as a building block for creating biodegradable polyesters for drug

delivery systems. The rate of degradation can be tailored by copolymerization with other

monomers.

Furthermore, hyperpolarized [¹³C]-2-hydroxyethylpropionate has been investigated as a

contrast agent for in vivo metabolic imaging using magnetic resonance imaging (MRI).[5] This

highlights the potential of this molecule and its derivatives in advanced biomedical diagnostics.

[5]

Safety and Handling
2-Hydroxyethyl propionate is a combustible liquid and requires careful handling in a well-

ventilated area, away from sources of ignition. Based on available safety data, the following

GHS hazard statements are associated with this compound:

H227: Combustible liquid
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H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Precautionary Measures:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling

this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemsynthesis.com [chemsynthesis.com]

2. Propionic acid 2-hydroxyethyl ester | 24567-27-9 [chemicalbook.com]

3. lookchem.com [lookchem.com]

4. 2-Hydroxyethyl propionate - Lead Sciences [lead-sciences.com]

5. Hyperpolarized [13C]-2-hydroxyethylpropionate - Molecular Imaging and Contrast Agent
Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK23165/
https://ymdb.ca/compounds/YMDB01429
https://webbook.nist.gov/cgi/cbook.cgi?ID=C818611&Type=IR-SPEC&Index=1#IR-SPEC
https://www.docbrown.info/page06/molecule_isomers/advorgspecC4H8O2c.htm
https://pubchem.ncbi.nlm.nih.gov/compound/63697-00-7
https://nmrspectroscopy.blogspot.com/2014/07/ethyl-propionate-nmr-carbonyl-is-dad.html
https://www.benchchem.com/product/b1603727/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxyethyl-propionate-properties-synthesis-and-applications
https://www.leadsciences.com/product/2-hydroxyethyl-propionate-cas-24567-27-9/
https://www.benchchem.com/product/b1603727?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsynthesis.com/base/chemical-structure-1003.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62244691.htm
https://www.lookchem.com/404.htm
https://lead-sciences.com/product/2-hydroxyethyl-propionate/
https://www.ncbi.nlm.nih.gov/books/NBK23110/
https://www.ncbi.nlm.nih.gov/books/NBK23110/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxyethyl
propionate: Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1603727/docs#an-in-depth-technical-
guide-to-2-hydroxyethyl-propionate-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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